Cas no 306978-80-3 (2-(Benzylsulfanyl)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one)
![2-(Benzylsulfanyl)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one structure](https://ossimg.kuujia.com/scimg/307000/306978-80-3x500.png)
306978-80-3 structure
Product Name:2-(Benzylsulfanyl)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one
CAS No:306978-80-3
MF:C15H13N3OS
MW:283.348221540451
CID:5696476
PubChem ID:2768977
Update Time:2023-10-14
2-(Benzylsulfanyl)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2-benzylsulfanyl-9-methylpyrido[1,2-a][1,3,5]triazin-4-one
- 2-(Benzylsulfanyl)-9-methyl-4H-pyrido[1,2-a](1,3,5])triazin-4-one
- 12J-514S
- AKOS005080197
- F2543-0739
- 2-(benzylthio)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one
- 306978-80-3
- 2-(benzylsulfanyl)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one
- 4H-Pyrido[1,2-a]-1,3,5-triazin-4-one, 9-methyl-2-[(phenylmethyl)thio]-
- 2-(Benzylsulfanyl)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one
-
- Inchi： 1S/C15H13N3OS/c1-11-6-5-9-18-13(11)16-14(17-15(18)19)20-10-12-7-3-2-4-8-12/h2-9H,10H2,1H3
- InChI Key： DMOHLEINCFXYSW-UHFFFAOYSA-N
- SMILES： S(C1=NC(N2C=CC=C(C)C2=N1)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 283.07793322g/mol
- Monoisotopic Mass: 283.07793322g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 527
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 70.3Ų
Experimental Properties
- Density: 1.28±0.1 g/cm3(Predicted)
- Boiling Point: 430.1±38.0 °C(Predicted)
- pka: -3.25±0.40(Predicted)
2-(Benzylsulfanyl)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2543-0739-2μmol |
2-(benzylsulfanyl)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one |
306978-80-3 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2543-0739-5μmol |
2-(benzylsulfanyl)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one |
306978-80-3 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2543-0739-10μmol |
2-(benzylsulfanyl)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one |
306978-80-3 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2543-0739-20μmol |
2-(benzylsulfanyl)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one |
306978-80-3 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2543-0739-1mg |
2-(benzylsulfanyl)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one |
306978-80-3 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2543-0739-2mg |
2-(benzylsulfanyl)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one |
306978-80-3 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2543-0739-3mg |
2-(benzylsulfanyl)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one |
306978-80-3 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2543-0739-4mg |
2-(benzylsulfanyl)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one |
306978-80-3 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2543-0739-5mg |
2-(benzylsulfanyl)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one |
306978-80-3 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2543-0739-10mg |
2-(benzylsulfanyl)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one |
306978-80-3 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-(Benzylsulfanyl)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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